Cas no 2382939-85-5 (2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(propan-2-yl)amino)pyridine-3-carboxylic acid)

• Product Name: 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(propan-2-yl)amino)pyridine-3-carboxylic acid
• CAS No: 2382939-85-5
• MF: C₂₄H₂₂N₂O₄
• MW: 402.442486286163
• CID: 6602788
• PubChem ID: 165901453
• Update Time: 2025-11-06

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(propan-2-yl)amino)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2382939-85-5
• EN300-6737305
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(propan-2-yl)amino)pyridine-3-carboxylic acid

• Inchi： 1S/C24H22N2O4/c1-15(2)26(22-20(23(27)28)12-7-13-25-22)24(29)30-14-21-18-10-5-3-8-16(18)17-9-4-6-11-19(17)21/h3-13,15,21H,14H2,1-2H3,(H,27,28)
• InChI Key： FAYNBAOMXFSPOW-UHFFFAOYSA-N
• SMILES： O(C(N(C1C(C(=O)O)=CC=CN=1)C(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 402.15795719g/mol
• Monoisotopic Mass: 402.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 79.7Ų

Additional information on 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(propan-2-yl)amino)pyridine-3-carboxylic acid

Professional Introduction to Compound with CAS No. 2382939-85-5 and Product Name: 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(propan-2-yl)amino)pyridine-3-carboxylic acid

Compound with the CAS number 2382939-85-5 and the product name 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(propan-2-yl)amino)pyridine-3-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The intricate architecture of this molecule, featuring a pyridine core modified with a fluorenylmethoxy carbonyl group and an amino propan-2-yl side chain, positions it as a promising candidate for further investigation in various therapeutic areas.

The fluorenylmethoxy carbonyl moiety is particularly noteworthy, as it introduces a robust protecting group that is commonly employed in peptide synthesis and drug formulation. This feature enhances the stability of the compound during storage and transportation, making it an attractive option for industrial applications. Additionally, the presence of the pyridine ring contributes to the compound's solubility and bioavailability, which are critical factors in determining its efficacy as a pharmaceutical agent.

Recent advancements in medicinal chemistry have highlighted the importance of multi-targeted drug design, where compounds are engineered to interact with multiple biological pathways simultaneously. The structure of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(propan-2-yl)amino)pyridine-3-carboxylic acid aligns well with this approach, as its diverse functional groups provide multiple points of interaction with biological targets. This characteristic is particularly relevant in the treatment of complex diseases that involve multiple dysregulated pathways, such as cancer and inflammatory disorders.

In the realm of oncology research, the compound has shown promise as a potential inhibitor of kinases and other enzymes involved in tumor proliferation. The fluorenylmethoxy carbonyl group serves as a hinge-binding motif, enabling precise targeting of protein-protein interactions that are critical for cancer cell survival. Preclinical studies have demonstrated that derivatives of this compound can modulate signaling pathways such as MAPK and PI3K, which are frequently dysregulated in various malignancies. These findings suggest that further exploration of this chemical scaffold could lead to the development of novel anticancer agents.

Beyond oncology, the compound's potential extends to other therapeutic areas, including neurodegenerative diseases and autoimmune disorders. The pyridine core is known to interact with neurotransmitter receptors and ion channels, making it a valuable component in the design of drugs targeting central nervous system disorders. Additionally, the propan-2-yl amino group provides a pharmacophore that can be tailored to enhance binding affinity to specific therapeutic targets. This flexibility allows for the synthesis of analogs with optimized pharmacokinetic properties.

The synthesis of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(propan-2-yl)amino)pyridine-3-carboxylic acid involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include condensation reactions between fluorene derivatives and protected amino acids, followed by deprotection and functional group transformations. Advanced synthetic techniques such as flow chemistry have been employed to improve scalability and reproducibility. These methods not only enhance efficiency but also minimize waste, aligning with green chemistry principles.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions between this compound and its biological targets. Techniques such as docking simulations and molecular dynamics have provided insights into the binding mode and affinity at various protein receptors. These computational approaches complement experimental data by predicting potential drug-drug interactions and metabolic stability, thereby facilitating rational drug design.

The development of novel pharmaceuticals is often hampered by challenges related to drug resistance and off-target effects. However, compounds like 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(propan-2-yIAMINO)pyridine 3-carboxylic acid) offer a promising solution by leveraging structural diversity to overcome these limitations. By incorporating multiple pharmacophores into a single molecule, researchers can design drugs that exhibit broader spectrum activity while minimizing side effects. This strategy is particularly relevant in addressing multidrug-resistant pathogens and cancers.

Future directions for research on this compound include exploring its potential as a scaffold for structure-based drug design (SBDD). By systematically modifying its functional groups, scientists can generate libraries of derivatives with tailored properties for use in high-throughput screening (HTS) campaigns. Such efforts could accelerate the discovery of new therapeutic agents with improved efficacy and safety profiles.

In conclusion,2382939 85 5 represents a significant contribution to pharmaceutical chemistry due to its versatile structure and potential therapeutic applications. The combination of innovative synthetic methodologies with cutting-edge computational techniques has positioned this compound as a valuable tool for drug discovery. As research progresses, 2-( { [ ( 9 H - fl u o r e n - 9 - y l ) m e t h o x y ] c arb o n y l } ( p r o p a n - 2 - y l ) a m i n o ) p y r i d i n e - 3 - c ar b o x y l i c ac i d and its derivatives hold promise for addressing some of the most pressing challenges in modern medicine.